Cas no 1038246-51-3 (2-{2-(2-methylpropyl)aminoethoxy}ethan-1-ol)

• Product Name: 2-{2-(2-methylpropyl)aminoethoxy}ethan-1-ol
• CAS No: 1038246-51-3
• MF: C₈H₁₉NO₂
• MW: 161.24196267128
• CID: 5166307
• PubChem ID: 28727311
• Update Time: 2026-03-04

2-{2-(2-methylpropyl)aminoethoxy}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[2-[(2-methylpropyl)amino]ethoxy]-
• 2-{2-(2-methylpropyl)aminoethoxy}ethan-1-ol

• Inchi： 1S/C8H19NO2/c1-8(2)7-9-3-5-11-6-4-10/h8-10H,3-7H2,1-2H3
• InChI Key： KBYUEZLWOZQPOJ-UHFFFAOYSA-N
• SMILES： C(O)COCCNCC(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 2-{2-(2-methylpropyl)aminoethoxy}ethan-1-ol

Comprehensive Overview of 2-{2-(2-methylpropyl)aminoethoxy}ethan-1-ol (CAS No. 1038246-51-3)

2-{2-(2-methylpropyl)aminoethoxy}ethan-1-ol, with the CAS number 1038246-51-3, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, often referred to by its systematic IUPAC name, belongs to the class of amino alcohols, which are known for their versatile applications. The 2-methylpropyl (isobutyl) group and the ethoxyethanol moiety in its structure contribute to its unique physicochemical properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for amino alcohol derivatives like 2-{2-(2-methylpropyl)aminoethoxy}ethan-1-ol has surged due to their role in drug discovery and development. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its ability to enhance solubility and bioavailability. The compound's CAS no. 1038246-51-3 is frequently searched in academic and industrial databases, reflecting its growing relevance in R&D pipelines.

One of the key trends driving interest in 2-{2-(2-methylpropyl)aminoethoxy}ethan-1-ol is the rise of green chemistry and sustainable synthesis methods. Scientists are exploring eco-friendly catalytic processes to produce this compound, aligning with global efforts to reduce hazardous waste. Additionally, its potential applications in biodegradable polymers and cosmetic formulations have sparked discussions in online forums and research publications.

The compound's molecular structure features a hydrophilic hydroxyethyl group and a hydrophobic isobutyl chain, enabling it to act as a non-ionic surfactant or emulsifier. This dual functionality has led to its exploration in personal care products, where it may improve texture and stability. Users searching for "CAS 1038246-51-3 uses" or "2-{2-(2-methylpropyl)aminoethoxy}ethan-1-ol solubility" often seek insights into these practical applications.

From a technical perspective, 2-{2-(2-methylpropyl)aminoethoxy}ethan-1-ol exhibits moderate polarity, making it soluble in both water and organic solvents like ethanol and acetone. This property is critical for its use in formulation science, where it can serve as a co-solvent or penetration enhancer. Analytical techniques such as HPLC and GC-MS are commonly employed to characterize its purity, a topic frequently queried in chemical analysis communities.

In the context of industrial scale-up, challenges such as optimizing yield and minimizing byproducts remain focal points. Patent literature reveals innovative approaches to synthesizing CAS no. 1038246-51-3 with high efficiency, addressing concerns about cost-effectiveness. Discussions around "large-scale production of amino alcohols" often highlight this compound as a case study.

Looking ahead, the trajectory for 2-{2-(2-methylpropyl)aminoethoxy}ethan-1-ol appears promising, with emerging studies probing its role in advanced materials like self-healing coatings and conductive polymers. Its compatibility with nanotechnology applications further broadens its scope, resonating with queries about "innovative chemical intermediates." As regulatory frameworks evolve, compliance with REACH and other standards will be pivotal for its commercial adoption.

To summarize, 2-{2-(2-methylpropyl)aminoethoxy}ethan-1-ol (1038246-51-3) exemplifies the intersection of structural ingenuity and functional versatility. Its alignment with contemporary themes like sustainability and multifunctional additives ensures its continued prominence in scientific and industrial discourse.